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Compound of Interest

Compound Name: GSK256073

CAS No.: 862892-90-8

Cat. No.: B607794

Get Quote

For researchers and drug development professionals, ensuring a safe laboratory environment

is paramount. This guide provides essential, immediate safety and logistical information for

handling the investigational compound GSK256073, with a focus on personal protective

equipment (PPE), operational plans, and disposal procedures.

While a specific Safety Data Sheet (SDS) for GSK256073 is not publicly available, its nature as

a potent, selective GPR109A agonist necessitates careful handling procedures.[1][2][3] The

following recommendations are based on best practices for handling biologically active

research compounds of unknown comprehensive hazard profiles.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk. The following table

summarizes the recommended PPE for handling GSK256073.
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PPE Category Item Specifications & Rationale

Hand Protection Nitrile Gloves

Double-gloving is

recommended to provide an

extra layer of protection

against potential dermal

absorption. Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Protects eyes from splashes or

aerosols.

Body Protection Laboratory Coat

A fully buttoned lab coat

provides a barrier against

accidental spills.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powdered form of the

compound to prevent

inhalation of fine particles. Use

in a well-ventilated area or a

fume hood.

Operational and Disposal Plans
A clear and concise operational workflow is essential for both safety and experimental integrity.

Handling Workflow
The following diagram outlines the standard operating procedure for handling GSK256073 in a

laboratory setting.
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GSK256073 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Well-Ventilated Workspace (e.g., Fume Hood)

Gather All Necessary Materials

Weigh Compound in a Contained Manner

Proceed to Handling

Dissolve or Prepare for Experiment

Conduct Experiment

Decontaminate Tools and Surfaces

Post-Experiment

Dispose of Waste in Designated Hazardous Waste Containers

Doff PPE Correctly

Wash Hands Thoroughly
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GSK256073 Signaling Pathway

GSK256073

GPR109A (HCA2) Receptor

Binds to

Gi Alpha Subunit

Activates

Adenylyl Cyclase

Inhibits

↓ cAMP

↓ Lipolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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